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Compound of Interest

(Des-Gly10,D-His2,D-
His(Bzl)6,Pro-NHEt9)-LHRH

Cat. No.: B190062

Compound Name:

Note: Extensive research for the specific compound (Des-Gly10,D-His2,D-His(Bzl)6,Pro-
NHEt9)-LHRH yielded limited publicly available data regarding its direct application in fish
ovulation induction. The information presented herein is based on the closely related and
widely studied Luteinizing Hormone-Releasing Hormone (LHRH) analog, (Des-Gly10,D-
Ala6,Pro-NHEt9)-LHRH, also known as Alarelin or salmon GnRH analog (sGnRH-a). Due to
their structural and functional similarities as potent GnRH agonists, the mechanism of action
and application protocols are expected to be comparable.

Introduction

(Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH is a potent synthetic agonist of Gonadotropin-Releasing
Hormone (GnRH) used extensively in aquaculture to induce ovulation and spermiation in a
variety of fish species.[1][2] This analog is more resistant to enzymatic degradation than native
GnRH, resulting in a more potent and prolonged effect.[3] It functions by stimulating the
pituitary gland to release gonadotropins, Luteinizing Hormone (LH) and Follicle-Stimulating
Hormone (FSH), which in turn act on the gonads to trigger final oocyte maturation and
ovulation.[3] In some fish species, particularly cyprinids, its efficacy is significantly enhanced
when used in combination with a dopamine antagonist. Dopamine acts as a gonadotropin-
release inhibitory factor in these species, and blocking its action potentiates the stimulatory
effect of the LHRH analog.

Mechanism of Action
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The primary mechanism of action for (Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH involves its binding
to GnRH receptors on the surface of pituitary gonadotroph cells.[3] This binding initiates a
downstream signaling cascade that leads to the synthesis and release of LH and FSH.[3]

Click to download full resolution via product page

Caption: GnRH agonist signaling cascade in pituitary gonadotrophs.

Quantitative Data on Efficacy

The effective dosage of (Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH varies depending on the fish
species, its reproductive stage, and environmental factors such as water temperature. The
following table summarizes reported dosages and outcomes for several species.
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The following are generalized protocols for the induction of ovulation in fish using (Des-
Gly10,D-Ala6,Pro-NHEt9)-LHRH. It is crucial to optimize these protocols for the specific
species and conditions.

Protocol 1: LHRH Analog Injection

This protocol is suitable for many fish species where a dopamine antagonist is not required.
Materials:

« (Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH

» Sterile saline solution (0.9% NacCl)

e Syringes and needles (appropriate size for the fish)

e Anesthetic (e.g., MS-222)

e Holding tanks with aeration

e Mature broodstock fish

Methodology:

e Hormone Preparation:

o Prepare a stock solution of the LHRH analog in sterile saline. For example, to prepare a
100 pg/mL stock solution, dissolve 1 mg of the peptide in 10 mL of saline.

o Store the stock solution at -20°C in aliquots to avoid repeated freeze-thaw cycles.

o On the day of injection, thaw an aliquot and dilute it with sterile saline to the desired final
concentration based on the target dosage and the average weight of the fish.

e Fish Selection and Handling:

o Select sexually mature female fish with oocytes in the final stages of vitellogenesis.
Oocyte diameter can be checked via cannulation.
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o Anesthetize the fish to minimize stress and facilitate handling.

e Hormone Administration:

o Calculate the required volume of the hormone solution for each fish based on its body
weight and the target dosage (refer to the table above for starting points).

o Administer the hormone via intraperitoneal (IP) or intramuscular (IM) injection. IP injection
is generally preferred.

» Post-Injection Monitoring:

o Return the injected fish to a well-aerated holding tank, separated by sex if natural
spawning is not desired.

o Monitor the fish for signs of ovulation, which can be checked by gently stripping the
abdomen.

o The latency period to ovulation will vary with species and temperature.

Protocol 2: LHRH Analog and Dopamine Antagonist
Combination

This protocol is often necessary for cyprinids and other species where dopamine inhibits
GnRH-stimulated gonadotropin release.

Materials:

» All materials from Protocol 1

o Dopamine antagonist (e.g., domperidone, pimozide)
Methodology:

e Hormone and Antagonist Preparation:

o Prepare the LHRH analog solution as described in Protocol 1.
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o Prepare a suspension of the dopamine antagonist in sterile saline. The administration can
be done as a co-injection with the LHRH analog or as a separate injection.

e Fish Selection and Handling:

o Follow the same procedure as in Protocol 1.

o Administration:

o Administer the dopamine antagonist and the LHRH analog. Some protocols recommend
administering the antagonist shortly before the LHRH analog.

o Both can be given as a single injection if compatible.

e Post-Injection Monitoring:

o Follow the same procedure as in Protocol 1.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Select Mature Broodstock
(Assess oocyte diameter)

Anesthetize Fish

Y

[ Weigh Fish & Calculate Dosage j

Prepare LHRH Analog

(and Dopamine Antagonist if needed)

Administer Injection
(Intraperitoneal or Intramuscular)

Return to Holding Tank

Monitor for Ovulation
(Check for expressible eggs)

Ovulation Occurred?

Strip Spawning & Fertilization

Click to download full resolution via product page

Caption: A typical experimental workflow for induced spawning in fish.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b190062?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Concluding Remarks

The use of LHRH analogs like (Des-Gly10,D-Ala6,Pro-NHEt9)-LHRH is a powerful tool for
controlled reproduction in aguaculture and fisheries research. Successful application requires
careful consideration of the specific biology of the target species, appropriate hormone
dosages, and proper handling techniques to minimize stress. While the data for the specifically
requested (Des-Gly10,D-His2,D-His(Bzl)6,Pro-NHEt9)-LHRH is scarce, the information
provided for its close analog serves as a robust starting point for developing effective ovulation
induction protocols. Researchers are encouraged to conduct preliminary trials to optimize
dosages and latency times for their specific conditions.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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